2-methyl-5-(tributylstannyl)pyrazine
Description
“2-methyl-5-(tributylstannyl)pyrazine” is a chemical compound with the molecular formula C17H32N2Sn . It is a derivative of pyrazine, which is a heterocyclic aromatic organic compound .
Synthesis Analysis
The synthesis of “2-methyl-5-(tributylstannyl)pyrazine” can be achieved through Stille cross-coupling reactions . This involves the use of palladium-catalyzed cross-coupling of arylstannanes with pyranyl triflates .Molecular Structure Analysis
The molecular structure of “2-methyl-5-(tributylstannyl)pyrazine” consists of a pyrazine ring with a methyl group attached to one of the carbon atoms and a tributylstannyl group attached to another carbon atom . The molecular weight of this compound is 383.16 .Chemical Reactions Analysis
“2-methyl-5-(tributylstannyl)pyrazine” can participate in various chemical reactions, particularly in the synthesis of substituted pyranones through microwave-assisted palladium-catalyzed cross-coupling of arylstannanes with pyranyl triflates .Physical And Chemical Properties Analysis
“2-methyl-5-(tributylstannyl)pyrazine” is a liquid at room temperature with a density of 1.1706 g/mL at 25 °C . It has a refractive index of n20/D 1.5158 and a boiling point of 130 °C/1 mmHg .Safety and Hazards
This compound is classified as Acute Tox. 3 Oral - Acute Tox. 4 Dermal - Aquatic Acute 1 - Aquatic Chronic 1 - Eye Irrit. 2 - Repr. 1B - Skin Irrit. 2 - STOT RE 1 . It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes . Personal protective equipment should be used when handling this compound .
Future Directions
The future directions for “2-methyl-5-(tributylstannyl)pyrazine” could involve further exploration of its potential applications in the synthesis of other complex organic compounds. Its use in the synthesis of substituted pyranones suggests potential applications in the development of new pharmaceuticals and other chemical products .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methyl-5-(tributylstannyl)pyrazine can be achieved through a two-step process involving the reaction of 2-methylpyrazine with tributyltin chloride followed by reduction with sodium borohydride.", "Starting Materials": [ "2-methylpyrazine", "tributyltin chloride", "sodium borohydride", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-methylpyrazine is dissolved in methanol and reacted with tributyltin chloride in the presence of a catalytic amount of hydrochloric acid. The reaction mixture is stirred at room temperature for several hours until completion.", "Step 2: The resulting 2-methyl-5-tributylstannylpyrazine is then reduced with sodium borohydride in diethyl ether/water mixture to yield the desired product, 2-methyl-5-(tributylstannyl)pyrazine. The reaction mixture is stirred at room temperature for several hours until completion. The product is then isolated by filtration and purified by column chromatography." ] } | |
CAS RN |
619331-61-2 |
Product Name |
2-methyl-5-(tributylstannyl)pyrazine |
Molecular Formula |
C17H32N2Sn |
Molecular Weight |
383.2 |
Purity |
95 |
Origin of Product |
United States |
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